Cas no 1797906-42-3 (7-phenyl-4-(2-phenyl-1,3-thiazole-4-carbonyl)-1,4-thiazepane)

• Product Name: 7-phenyl-4-(2-phenyl-1,3-thiazole-4-carbonyl)-1,4-thiazepane
• CAS No: 1797906-42-3
• MF: C₂₁H₂₀N₂OS₂
• MW: 380.526302337646
• CID: 5373295
• Update Time: 2025-06-11

7-phenyl-4-(2-phenyl-1,3-thiazole-4-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (7-phenyl-1,4-thiazepan-4-yl)-(2-phenyl-1,3-thiazol-4-yl)methanone
• 7-phenyl-4-(2-phenyl-1,3-thiazole-4-carbonyl)-1,4-thiazepane

• Inchi： 1S/C21H20N2OS2/c24-21(18-15-26-20(22-18)17-9-5-2-6-10-17)23-12-11-19(25-14-13-23)16-7-3-1-4-8-16/h1-10,15,19H,11-14H2
• InChI Key： WYQGUZAJYCUZKS-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)SCC1)(C1=CSC(C2=CC=CC=C2)=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 7-phenyl-4-(2-phenyl-1,3-thiazole-4-carbonyl)-1,4-thiazepane

Recent Advances in the Study of 7-phenyl-4-(2-phenyl-1,3-thiazole-4-carbonyl)-1,4-thiazepane (CAS: 1797906-42-3)

The compound 7-phenyl-4-(2-phenyl-1,3-thiazole-4-carbonyl)-1,4-thiazepane (CAS: 1797906-42-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazepane derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 7-phenyl-4-(2-phenyl-1,3-thiazole-4-carbonyl)-1,4-thiazepane, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic asymmetric reactions, have been employed to achieve these goals. These efforts have resulted in the development of more efficient and scalable synthetic routes, which are critical for further pharmacological evaluation and potential commercialization.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits promising inhibitory effects on specific protein targets involved in inflammatory and oncogenic pathways. For instance, it has shown potent activity against kinases such as PI3K and mTOR, which are key regulators of cell proliferation and survival. These findings suggest that 7-phenyl-4-(2-phenyl-1,3-thiazole-4-carbonyl)-1,4-thiazepane could serve as a lead compound for the development of novel anticancer and anti-inflammatory agents.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways through selective binding to target proteins. Structural-activity relationship (SAR) studies have identified critical functional groups responsible for its bioactivity, providing valuable insights for the design of more potent and selective analogs. Computational modeling and molecular docking studies have also been employed to predict binding modes and optimize interactions with target proteins.

Despite these promising results, challenges remain in the development of 7-phenyl-4-(2-phenyl-1,3-thiazole-4-carbonyl)-1,4-thiazepane as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on formulating the compound in nanoparticle-based delivery systems to enhance its pharmacokinetic properties and reduce toxicity.

In conclusion, 7-phenyl-4-(2-phenyl-1,3-thiazole-4-carbonyl)-1,4-thiazepane represents a promising scaffold for drug discovery, with demonstrated potential in targeting critical disease pathways. Ongoing research aims to optimize its pharmacological profile and advance it through the drug development pipeline. The compound's unique chemical structure and biological activity make it a valuable subject for continued investigation in the field of chemical biology and medicinal chemistry.